Cas no 1804437-11-3 (6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804437-11-3
• MF: C₇H₆F₃N₃O₄
• MW: 253.135451793671
• CID: 4831136
• Update Time: 2025-06-13

6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F3N3O4/c8-7(9,10)17-5-4(14)1-3(2-11)12-6(5)13(15)16/h1H,2,11H2,(H,12,14)
• InChI Key： OOFOQSYDWJARKT-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=C(CN)NC=1[N+](=O)[O-])=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 421
• XLogP3: 0.4
• Topological Polar Surface Area: 110

Additional information on 6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804437-11-3)

6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804437-11-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique aminomethyl, hydroxy, nitro, and trifluoromethoxy functional groups, exhibits remarkable potential in drug discovery and material science. Its structural complexity and reactivity make it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in pyridine-based compounds like this one stems from their versatility in medicinal chemistry. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are hot topics in the development of new therapeutics. The presence of the trifluoromethoxy group enhances its metabolic stability, a feature highly sought after in modern drug design.

In the context of agrochemical innovation, 6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine is being explored for its role in creating next-generation pesticides. The nitro and hydroxy groups contribute to its ability to interact with biological targets, while the trifluoromethoxy moiety improves its environmental persistence. This balance of efficacy and sustainability aligns with the global push for greener agrochemical solutions.

From a synthetic chemistry perspective, the compound's CAS No. 1804437-11-3 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis often involves multi-step processes, including nitration, amination, and trifluoromethoxylation, which are areas of active methodological development. Recent advancements in catalytic trifluoromethoxylation have streamlined the production of such compounds, addressing a key challenge in fluoroorganic chemistry.

The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for various formulation strategies. These characteristics are particularly relevant to pharmaceutical scientists working on drug delivery systems, where the balance between lipophilicity and hydrophilicity is crucial. The aminomethyl group further provides a handle for derivatization, enabling the creation of prodrugs or targeted conjugates.

In analytical chemistry, 6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine presents interesting challenges and opportunities. Its multiple functional groups require sophisticated chromatographic methods for separation and spectroscopic techniques for characterization. The development of robust analytical protocols for this compound contributes to the broader field of heterocyclic compound analysis.

Looking at current research trends, this pyridine derivative intersects with several cutting-edge areas. Its potential in metal-organic frameworks (MOFs) is being investigated, leveraging its ability to coordinate with metal ions. Additionally, its electronic properties make it a candidate for organic electronic materials, particularly in the development of novel semiconducting polymers.

The safety profile of CAS No. 1804437-11-3 is an important consideration for industrial applications. While not classified as hazardous under standard regulations, proper handling procedures are recommended due to its reactive functional groups. This aligns with the chemical industry's increasing focus on process safety and green chemistry principles.

From a commercial perspective, the demand for 6-(Aminomethyl)-4-hydroxy-2-nitro-3-(trifluoromethoxy)pyridine reflects broader market trends in fine chemicals and pharmaceutical intermediates. Suppliers are responding to the need for reliable sources of this compound, with quality control measures focusing on purity standards and batch-to-batch consistency.

Future research directions for this compound likely include exploration of its biological activity against emerging therapeutic targets, optimization of its synthetic routes for scale-up production, and investigation of its potential in material science applications. The compound's unique combination of substituents positions it as a valuable building block for diverse scientific endeavors.